Cas no 2243569-24-4 ((4E)-TCO-PEG4-amine)

• Product name: (4E)-TCO-PEG4-amine
• CAS No: 2243569-24-4
• MF: C₁₉H₃₆N₂O₆
• MW: 388.4989
• CID: 4671002
• PubChem ID: 146026023

(4E)-TCO-PEG4-amine Chemical and Physical Properties

Names and Identifiers

• (4E)-TCO-PEG4-amine
• (E)-Cyclooct-4-en-1-yl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate
• TCO-PEG4-amine
• 2243569-24-4
• [(4Z)-cyclooct-4-en-1-yl] N-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethyl]carbamate
• AKOS040743934
• [(4E)-cyclooct-4-en-1-yl] N-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethyl]carbamate
• HY-141179
• CS-0114639
• Cyclooct-4-en-1-yl (14-amino-3,6,9,12-tetraoxatetradecyl)carbamate
• DA-58357

• Inchi： 1S/C19H36N2O6/c20-8-10-23-12-14-25-16-17-26-15-13-24-11-9-21-19(22)27-18-6-4-2-1-3-5-7-18/h1-2,18H,3-17,20H2,(H,21,22)
• InChI Key： RYDDYUPROQQUFL-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCN)=O)C1CCC=CCCC1

Computed Properties

• Exact Mass: 388.25733687g/mol
• Monoisotopic Mass: 388.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101

Additional information on (4E)-TCO-PEG4-amine

The Advanced Functionalities of (4E)-TCO-PEG4-Amine: A Comprehensive Overview

The compound with CAS No. 2243569-24-4, commonly referred to as (4E)-TCO-PEG4-Amine, has emerged as a significant molecule in the field of chemical synthesis and materials science. This compound is a derivative of thiazole orange (TCO), a well-known fluorescent dye, combined with a polyethylene glycol (PEG) chain and an amine group. The integration of these functional groups provides (4E)-TCO-PEG4-Amine with unique properties that make it highly versatile in various applications.

Recent studies have highlighted the potential of (4E)-TCO-PEG4-Amine in bioconjugation and drug delivery systems. The thiazole orange moiety imparts fluorescence, enabling real-time tracking of molecular interactions. Meanwhile, the PEG chain enhances solubility and biocompatibility, making it suitable for biomedical applications. The amine group further facilitates covalent bonding with other biomolecules, such as proteins or nucleic acids, opening new avenues for targeted therapy.

In terms of synthesis, researchers have developed efficient methods to produce (4E)-TCO-PEG4-Amine. These methods often involve multi-step reactions, including coupling chemistry and purification techniques to ensure high purity. The stability of the compound under various conditions has been thoroughly investigated, revealing its robustness in both aqueous and organic solvents.

The application of (4E)-TCO-PEG4-Amine in fluorescence sensing has garnered significant attention. Its ability to bind metal ions selectively has been leveraged in the development of sensors for environmental monitoring and clinical diagnostics. For instance, recent research demonstrates its effectiveness in detecting trace amounts of heavy metals such as mercury and lead with high sensitivity and specificity.

Beyond sensing applications, (4E)-TCO-PEG4-Amine has shown promise in nanotechnology. Its amphiphilic nature allows it to stabilize nanoparticles, enhancing their stability and functionality. This property is particularly valuable in drug delivery systems where controlled release and targeted delivery are critical.

In conclusion, the compound CAS No. 2243569-24-bold, or (E)-TCO-PEG_bold-Amine, represents a cutting-edge material with multifaceted applications across various scientific domains. Its unique combination of fluorescence, biocompatibility, and reactivity positions it as a key player in advancing modern chemical technologies.